Cas no 893611-87-5 (Benzoic acid,2-(3-methyl-1-piperazinyl)-3-nitro-)

• Product Name: Benzoic acid,2-(3-methyl-1-piperazinyl)-3-nitro-
• CAS No: 893611-87-5
• MF: C₁₂H₁₅N₃O₄
• MW: 265.265202760696
• MDL: MFCD08056170
• CID: 714551
• PubChem ID: 16740444
• Update Time: 2025-05-21

Benzoic acid,2-(3-methyl-1-piperazinyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(3-methyl-1-piperazinyl)-3-nitro-
• 2-(3-METHYL-PIPERAZIN-1-YL)-3-NITRO-BENZOIC ACID
• 2-(3-methylpiperazin-1-yl)-3-nitrobenzoic acid
• GL-0621
• DTXSID60587504
• 2-(3-METHYL-PIPERAZIN-1-YL)-3-NITRO-BENZOICACID
• AKOS005254649
• MFCD08056170
• 893611-87-5

• MDL： MFCD08056170
• Inchi： 1S/C12H15N3O4/c1-8-7-14(6-5-13-8)11-9(12(16)17)3-2-4-10(11)15(18)19/h2-4,8,13H,5-7H2,1H3,(H,16,17)
• InChI Key： KYYUCJDXASXGPX-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1N1CCNC(C)C1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 265.10600
• Monoisotopic Mass: 265.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Density: 1.312
• Boiling Point: 460.2°C at 760 mmHg
• Flash Point: 232.1°C
• Refractive Index: 1.587
• PSA: 98.39000
• LogP: 2.00810

Additional information on Benzoic acid,2-(3-methyl-1-piperazinyl)-3-nitro-

Comprehensive Overview of Benzoic acid,2-(3-methyl-1-piperazinyl)-3-nitro- (CAS No. 893611-87-5)

Benzoic acid,2-(3-methyl-1-piperazinyl)-3-nitro- (CAS No. 893611-87-5) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, combines a benzoic acid backbone with a 3-methyl-1-piperazinyl group and a nitro substituent. Its distinct properties make it a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways.

The molecular formula of Benzoic acid,2-(3-methyl-1-piperazinyl)-3-nitro- reflects its complex structure, which contributes to its potential applications in drug development. Researchers are particularly interested in its ability to interact with biological targets due to the presence of the 3-methyl-1-piperazinyl moiety, which is known for its role in enhancing bioavailability and modulating receptor interactions. The nitro group further adds to its reactivity, making it a versatile intermediate in synthetic chemistry.

One of the most searched questions about Benzoic acid,2-(3-methyl-1-piperazinyl)-3-nitro- revolves around its potential applications in modern medicine. Recent studies have highlighted its relevance in the development of central nervous system (CNS) therapeutics, owing to its ability to cross the blood-brain barrier. This property is critical for drugs targeting neurological disorders, a hot topic in current pharmaceutical research. Additionally, its role in enzyme inhibition and signal transduction modulation has been explored, aligning with the growing demand for precision medicine.

From a synthetic chemistry perspective, Benzoic acid,2-(3-methyl-1-piperazinyl)-3-nitro- serves as a valuable building block for the creation of more complex molecules. Its nitro group can be readily reduced to an amine, opening avenues for further functionalization. This flexibility is highly sought after in the design of small-molecule drugs and bioconjugates, which are pivotal in targeted therapy and diagnostic applications.

The market dynamics for Benzoic acid,2-(3-methyl-1-piperazinyl)-3-nitro- are influenced by the increasing demand for innovative drug candidates. Pharmaceutical companies and research institutions are actively sourcing high-purity samples of this compound to accelerate their R&D efforts. The rise of AI-driven drug discovery has further amplified its significance, as computational models frequently identify derivatives of this compound as potential leads for new therapeutics.

Environmental and safety considerations are also critical when handling Benzoic acid,2-(3-methyl-1-piperazinyl)-3-nitro-. While it is not classified as a hazardous material, standard laboratory precautions should be observed to ensure safe usage. Proper storage conditions, including protection from light and moisture, are recommended to maintain its stability over time.

In conclusion, Benzoic acid,2-(3-methyl-1-piperazinyl)-3-nitro- (CAS No. 893611-87-5) represents a promising compound with multifaceted applications in pharmaceutical research and synthetic chemistry. Its unique structural features and reactivity profile make it a valuable asset for scientists exploring new frontiers in drug development and biochemical studies. As the demand for innovative therapeutic solutions grows, this compound is poised to play a pivotal role in shaping the future of medicine.